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Compound of Interest

Compound Name: Allosecurinine

Cat. No.: B2590158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, stereochemistry,
and relevant physicochemical properties of allosecurinine, a member of the Securinega family
of alkaloids. The document includes summaries of experimental protocols for its isolation and
synthesis, and explores its biological activities, offering valuable insights for professionals in
chemical research and drug development.

Chemical Structure and Stereochemistry

Allosecurinine is a tetracyclic alkaloid possessing a complex and rigid molecular architecture.
[1] Its core is a 6-azobicyclo[3.2.1]octane system (rings B and C) fused with a piperidine ring
(A) and an a,B3-unsaturated-y-lactone, also known as a butenolide moiety (ring D).[1]

The molecular formula of allosecurinine is C13H1sNOa. Its systematic IUPAC name is
(1S,2S,8S)-14-oxa-7-azatetracyclo[6.6.1.01,11.02,’]pentadeca-9,11-dien-13-one.

Stereochemical Relationship with Securinine:

Allosecurinine is a natural diastereomer of securinine, another prominent member of the
same alkaloid family. The key stereochemical difference lies at the C-2 position, where they are
epimers. This subtle change in the spatial arrangement of the hydrogen atom at C-2 leads to
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distinct physicochemical and biological properties. The absolute configuration of (-)-
allosecurinine has been confirmed through total synthesis.
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Plant Material
(Phyllanthus glaucus)

Acid Extraction
(0.5 M HCI)

Filtration / Centrifugation

Preliminary Purified Extract

Solid Phase Extraction (SPE)
(silica gel-C6H5 column)

Partially Purified Fraction

Preparative TLC
(CHCl3:MeOH:NH4OH)

Isolated Allosecurinine

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2590158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chiral Butenol Derivative

Cyclopropane Formation

Domino Ring-Opening / Cyclization
(Imine intermediate)

Intermediate Functionalization
(8 steps)

Ring Closure via
Mesylate Displacement

(-)-Allosecurinine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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